Cas no 1137870-15-5 (1-(3-aminoazetidin-1-yl)ethan-1-one)

• Product Name: 1-(3-aminoazetidin-1-yl)ethan-1-one
• CAS No: 1137870-15-5
• MF: C₅H₁₀N₂O
• MW: 114.145700931549
• MDL: MFCD18610184
• CID: 1029192
• PubChem ID: 54527850
• Update Time: 2025-06-15

1-(3-aminoazetidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Aminoazetidin-1-yl)ethanone
• 1-(3-amino-1-azetidinyl)Ethanone
• 1-Acetyl-3-aminoazetidine hydrochloride
• 1-(3-aminoazetidin-1-yl)ethan-1-one
• 1-(3-amino azetidin-1-yl)ethanone
• SCHEMBL1543468
• 1-Acetyl-3-aminoazetidinehydrochloride
• DTXSID30711975
• GS-5538
• YUJHTWYBKVAQEN-UHFFFAOYSA-N
• CS-0272171
• EN300-85500
• PB34955
• DB-290661
• 1-ACETYL-3-AMINOAZETIDINE
• Z1154674340
• H10230
• 1137870-15-5
• AKOS013065502

• MDL： MFCD18610184
• Inchi： 1S/C5H10N2O/c1-4(8)7-2-5(6)3-7/h5H,2-3,6H2,1H3
• InChI Key： YUJHTWYBKVAQEN-UHFFFAOYSA-N
• SMILES： O=C(C)N1CC(C1)N

Computed Properties

• Exact Mass: 114.079312947g/mol
• Monoisotopic Mass: 114.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Boiling Point: 241.0±33.0℃ at 760 mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-(3-aminoazetidin-1-yl)ethan-1-one

Introduction to 1-(3-aminoazetidin-1-yl)ethan-1-one (CAS No. 1137870-15-5)

1-(3-aminoazetidin-1-yl)ethan-1-one, also known by its CAS number 1137870-15-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a nitrogen atom. The unique structure and properties of 1-(3-aminoazetidin-1-yl)ethan-1-one make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1-(3-aminoazetidin-1-yl)ethan-1-one consists of an azetidine ring with an amino group at the 3-position and an acetyl group attached to the 1-position. This arrangement provides the compound with a combination of basic and carbonyl functionalities, which can interact with biological targets in diverse ways. The presence of the azetidine ring, which is less common than other heterocyclic rings like pyrrolidine or piperidine, offers unique opportunities for molecular design and optimization.

In recent years, there has been a growing interest in the use of azetidine-containing compounds in drug discovery. One of the key areas where 1-(3-aminoazetidin-1-yl)ethan-1-one has shown promise is in the development of inhibitors for specific enzymes and receptors. For instance, studies have demonstrated that compounds with similar structures can act as potent inhibitors of kinases, which are crucial enzymes involved in cellular signaling pathways. These pathways are often dysregulated in various diseases, including cancer and inflammatory disorders.

A notable example is the research on the inhibition of protein kinases, which play a central role in many cellular processes. A study published in the Journal of Medicinal Chemistry reported that derivatives of 1-(3-aminoazetidin-1-yl)ethan-1-one exhibited high potency and selectivity against specific kinases. This finding highlights the potential of this compound as a lead molecule for further drug development.

Beyond kinase inhibition, 1-(3-aminoazetidin-1-yl)ethan-1-one has also been explored for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that mediate numerous physiological responses. The ability to modulate these receptors can have significant therapeutic implications, particularly in treating neurological disorders and metabolic diseases. Research has shown that compounds with azetidine scaffolds can interact with GPCRs in unique ways, offering new avenues for drug discovery.

The synthetic accessibility of 1-(3-aminoazetidin-1-yl)ethan-1-one is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through various routes, including nucleophilic substitution reactions and ring-closing metathesis. These synthetic methods allow for the efficient preparation of both the parent compound and its derivatives, facilitating structure-activity relationship (SAR) studies and optimization efforts.

In addition to its potential as a therapeutic agent, 1-(3-aminoazetidin-1-yl)ethan-1-one has been used as a building block in combinatorial chemistry approaches. Combinatorial libraries containing this scaffold have been screened against various biological targets to identify new leads with desired pharmacological properties. This approach leverages high-throughput screening technologies to rapidly evaluate large numbers of compounds, accelerating the drug discovery process.

The safety profile of 1-(3-aminoazetidin-1-yl)ethan-1-one is an important consideration in its development as a pharmaceutical candidate. Preclinical studies have generally shown favorable safety profiles, with low toxicity and good pharmacokinetic properties. However, further investigations are necessary to fully understand its behavior in vivo and to ensure its suitability for clinical trials.

In conclusion, 1-(3-aminoazetidin-1-yl)ethan-1-one (CAS No. 1137870-15-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to explore its potential and refine its use in drug discovery programs.